Cas no 912544-46-8 (2-Chloro-4-(morpholine-4-carbonyl)phenol)

• Product Name: 2-Chloro-4-(morpholine-4-carbonyl)phenol
• CAS No: 912544-46-8
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 2121103
• PubChem ID: 28390445
• Update Time: 2025-05-19

2-Chloro-4-(morpholine-4-carbonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-hydroxyphenyl)morpholine-4-carbaldehyde
• 2-chloro-4-(morpholine-4-carbonyl)phenol
• NE53310
• 2-Chloro-4-(morpholine-4-carbonyl)phenol

• Inchi： 1S/C11H12ClNO3/c12-9-7-8(1-2-10(9)14)11(15)13-3-5-16-6-4-13/h1-2,7,14H,3-6H2
• InChI Key： GKHBIPJJYHKVCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1CCOCC1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Topological Polar Surface Area: 49.8

Additional information on 2-Chloro-4-(morpholine-4-carbonyl)phenol

Introduction to 2-Chloro-4-(morpholine-4-carbonyl)phenol (CAS No. 912544-46-8)

2-Chloro-4-(morpholine-4-carbonyl)phenol, identified by its Chemical Abstracts Service (CAS) number 912544-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives, characterized by its unique structural framework that combines a chlorophenol moiety with a morpholine carbonyl group. Such structural features make it a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting inflammatory and immunomodulatory pathways.

The chloro substituent at the para position relative to the hydroxyl group in the phenolic ring enhances the electrophilicity of the aromatic system, facilitating nucleophilic aromatic substitution reactions. This property is particularly useful in medicinal chemistry for constructing more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The morpholine-4-carbonyl group introduces a polar, basic nitrogen atom, which can modulate the pharmacokinetic profile of derived compounds by influencing solubility and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutics for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The structural motif of 2-Chloro-4-(morpholine-4-carbonyl)phenol aligns well with this trend, as it serves as a precursor for designing molecules that exhibit anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preclinical studies have demonstrated that derivatives of this compound can modulate cytokine production and reduce pro-inflammatory mediator release, making it a promising candidate for further development.

The morpholine moiety, in particular, has been extensively studied for its role in enhancing drug bioavailability and reducing gastrointestinal irritation. By incorporating this group into pharmacophores, researchers aim to achieve better oral absorption while maintaining high target specificity. Additionally, the chloro substituent can serve as a handle for further functionalization, allowing chemists to explore diverse chemical space and optimize pharmacological properties such as potency, selectivity, and metabolic stability.

Advances in computational chemistry have further accelerated the exploration of 2-Chloro-4-(morpholine-4-carbonyl)phenol derivatives. Molecular modeling studies have identified key interactions between this scaffold and biological targets, providing insights into how structural modifications can fine-tune binding affinity. For instance, virtual screening campaigns have highlighted analogs with improved solubility profiles and reduced off-target effects, paving the way for next-generation drug candidates.

The synthesis of 2-Chloro-4-(morpholine-4-carbonyl)phenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination of a phenolic precursor followed by morpholine carbonylation under controlled conditions. Recent innovations in catalytic systems have enabled more efficient and sustainable routes to this intermediate, aligning with green chemistry principles.

From a regulatory perspective, compounds like 2-Chloro-4-(morpholine-4-carbonyl)phenol must undergo rigorous safety and efficacy evaluations before entering clinical trials. Preclinical toxicology studies have assessed potential hepatotoxicity and cardiovascular effects associated with its derivatives. These assessments are crucial for ensuring patient safety while advancing promising therapeutic agents through the drug development pipeline.

The growing interest in immunomodulatory therapies has positioned 2-Chloro-4-(morpholine-4-carbonyl)phenol as a valuable building block for immunopharmacological research. Emerging evidence suggests that its derivatives may have applications in treating autoimmune disorders by modulating T-cell responses and cytokine networks. Such findings underscore the importance of continued investigation into this compound’s pharmacological potential.

In conclusion, 2-Chloro-4-(morpholine-4-carbonyl)phenol (CAS No. 912544-46-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. As research progresses, this compound is expected to contribute to the development of novel treatments for inflammation-related diseases while serving as an inspiration for future drug discovery endeavors.